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Compound of Interest

Compound Name: Benzyl-PEG2-acid

Cat. No.: B2965496

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl-PEG2-acid, systematically named 3-(2-(benzyloxy)ethoxy)propanoic acid, is a
bifunctional crosslinking reagent of significant interest in the fields of bioconjugation, drug
delivery, and proteomics. As a member of the polyethylene glycol (PEG) family of linkers, it
offers a combination of desirable properties, including a terminal carboxylic acid for conjugation
to amine-containing molecules and a benzyl-protected hydroxyl group. The short, discrete PEG
chain (n=2) imparts hydrophilicity, which can enhance the solubility and reduce the
immunogenicity of conjugated biomolecules.[1][2] This guide provides a comprehensive
overview of the chemical properties, experimental protocols, and analytical methods related to
Benzyl-PEG2-acid, intended to support its effective application in research and development.

Core Chemical Properties

The fundamental chemical and physical properties of Benzyl-PEG2-acid are summarized in
the table below, providing a quick reference for experimental design.
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Property Value Reference
CAS Number 91555-65-6 [3]
Molecular Formula C12H1604 [3]
Molecular Weight 224.25 g/mol [3]
Appearance Colorless to light yellow liquid [4]
Density 1.136 g/cm3 [4]
Purity Typically 295% [5]

Predicted pKa

~4.30 - 4.87

[6]

Solubility Profile

The solubility of Benzyl-PEG2-acid is a critical parameter for its application in both organic

synthesis and aqueous bioconjugation reactions. While it is a liquid in its pure form,

understanding its behavior in various solvents is essential for effective use.

Solvent Solubility Notes Reference
Dimethyl Sulfoxide )
10 mM Readily soluble. [3]
(DMSO0)
Dimethylformamide Commonly used for
Soluble _ [7]
(DMF) stock solutions.
Dichloromethane Suitable for organic
Soluble ) [7]
(DCM) reactions.
The PEG chain
imparts water
Water Soluble solubility. Quantitative [1107]

data is not readily

available.

Phosphate-Buffered
Saline (PBS)

Expected to be
soluble

Ideal for
bioconjugation

reactions.
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Reactivity and Stability

Benzyl-PEG2-acid possesses two key functional groups that dictate its reactivity: a terminal

carboxylic acid and a benzyl ether.

o Carboxylic Acid: The carboxylic acid moiety is the primary site for conjugation. It readily
reacts with primary amines in the presence of carbodiimide coupling agents, such as 1-Ethyl-
3-(3-dimethylaminopropyl)carbodiimide (EDC), to form stable amide bonds. The efficiency of
this reaction is enhanced by the addition of N-hydroxysuccinimide (NHS) or its water-soluble
analog, Sulfo-NHS.[2]

o Benzyl Ether: The benzyl group serves as a stable protecting group for the terminal hydroxyl.
It is generally robust to a wide range of reaction conditions. However, it can be cleaved by
hydrogenolysis (e.g., using Hz gas with a palladium catalyst) to reveal a free hydroxyl group
for further functionalization if desired.[5]

For optimal stability, Benzyl-PEG2-acid should be stored at -20°C for long-term use.[3]

Experimental Protocols
Synthesis of Benzyl-PEG2-acid

While a detailed, peer-reviewed synthesis protocol specifically for 3-(2-
(benzyloxy)ethoxy)propanoic acid is not readily available in the public domain, a general
synthetic approach can be outlined based on established organic chemistry principles. One
plausible route involves the Williamson ether synthesis followed by oxidation.

Workflow for the Synthesis of Benzyl-PEG2-acid
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Step 1: Williamson Ether Synthesis

Sodium Hydride (NaH)

Step 2: Saponification

DSV I ity 3-(2-(benzyiomy)ethoxy)propanoste y)ethoxy)propanoate Acid Workup (e.g., HCI)

DR L U Sodium 2-(benzylony)ethoxide
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Activation Step (pH 6.0)

Benzyl-PEG2-acid EDC + NHS

kctivation
NHS-activated Benzyl-PEG2-acid

Conjugation Step (pH 7.2-7.5)

Amine-containing Molecule (R-NH2) NHS-activated Benzyl-PEG2-acid

Mﬁng
Conjugated Product

Purification

Conjugated Product
ize-Exclusion Chromatography

Purified Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Benzyl-PEG2-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2965496#benzyl-peg2-acid-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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